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Compound of Interest

Compound Name: Spiromesifen

Cat. No.: B166731

For Research, Scientific, and Drug Development Professionals

Product Information

Spiromesifen is a non-systemic insecticide and acaricide belonging to the chemical class of
spirocyclic tetronic acid derivatives.[1][2] It is commonly formulated as a Suspension
Concentrate (SC) for foliar application in greenhouse settings.[3][4] Marketed under trade
names such as Oberon® and Forbid®, spiromesifen is primarily used to control mite and
whitefly populations.[5] The active ingredient demonstrates translaminar movement, allowing it
to penetrate the leaf epidermis to target pests that are not directly exposed to the spray.[6] Its
unigue mode of action makes it a valuable tool for insecticide resistance management
programs.[5][7]

Key Properties:

Chemical Class: Tetronic and Tetramic acid derivatives[8]

Mode of Action: Inhibitor of acetyl-CoA carboxylase (ACCase)[8]

IRAC Group: 23[6]

Formulation: Suspension Concentrate (SC), e.g., 240 g/L or 22.9% SCJ[4][9]
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 Activity: Primarily contact, with translaminar movement[6]

Mechanism of Action

Spiromesifen’'s mode of action is the inhibition of lipid biosynthesis.[5][6] Specifically, it targets
and inhibits the enzyme acetyl-CoA carboxylase (ACCase).[3][9] This enzyme is critical for the
first committed step in the biosynthesis of fatty acids. By disrupting this pathway, spiromesifen
prevents the production of essential lipids, which are vital for insect development, growth, and
energy storage.[5] This disruption leads to stunted growth and eventual mortality, particularly in
the larval and nymphal stages of the target pests.[5] It also affects the fertility of adult female
mites and whiteflies, reducing egg-laying and overall population growth.[10]
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Spiromesifen Mechanism of Action Pathway

Spiromesifen Application

Inhibits

Acetyl-CoA Carboxylase (ACCase)

atalyzes

Fatty Acid Synthesis

Lipid Production
(Triglycerides, Free Fatty Acids)

Normal Pest Growth & Adult Fertility &
Development (Nymphs, Larvae) Reproduction

| |
| |
:Disrupted Dlisrupted

Growth Arrest & Mortality Reduced Fecundity

Click to download full resolution via product page
Caption: Spiromesifen's inhibition of ACCase disrupts lipid biosynthesis.

Target Pests and Greenhouse Crops

Spiromesifen SC formulations are effective against a range of piercing-sucking pests
prevalent in greenhouses.
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e Primary Target Pests:

o Mites: Two-spotted spider mite (Tetranychus urticae), Broad mite, Tarsonemid mites.[3][9]
[11]

o Whiteflies: Greenhouse whitefly (Trialeurodes vaporariorum), Silverleaf whitefly (Bemisia
tabaci).[1][12]

o Target Life Stages:

o Highly effective against eggs and immature stages (nymphs, larvae).[12][13]

o Moderately effective against adults, with significant impact on female fertility.[7][12]
o Approved and Tested Greenhouse Crops:

o Vegetables: Tomato, Cucumber, Peppers, Eggplant, Melons.[3]

o Fruits: Strawberry.[3][12]

o Ornamentals: Roses, Gerbera, Chrysanthemum, Poinsettia, Carnations.[3][9]

Application Protocols

Thorough coverage of all plant surfaces, including the underside of leaves, is critical for optimal
performance.[13][14]

Preparation of Spray Solution

« Fill the spray tank with half the required amount of water.

Begin agitation and keep it running throughout the mixing and application process.

Add the required volume of Spiromesifen SC to the tank.

If using tank mix partners, add them in the correct sequence.

Add the remaining water to the tank.
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e An adjuvant may be used to improve coverage on hard-to-wet foliage.[14]

Recommended Application Rates

Application rates depend on the target pest, crop, and infestation level. Always consult the
product label for specific rates.

Application Rate

Cropl/Use Site Target Pest (Spiromesifen 240 Notes
SC)
5.0 - 8.6 fl oz per 100
Greenhouse Apply when pest
) o gallons of water ) ]
Vegetables & Mites, Whiteflies ) populations begin to
(0.012 kg a.i./100L) )
Ornamentals [15] build.[14]

Apply in a sufficient

Greenhouse ) 283.8 g a.i. per volume of water for
Greenhouse Whitefly

Strawberry hectare[12] thorough coverage

(e.g., 946 L/ha).[12]

Highly effective for
Greenhouse Gerbera Mites, Thrips 96 g a.i. per hectare[9] managing both pests.

[9]

Note: Do not exceed the maximum application rate per acre per year as specified on the
product label (e.g., 0.35 Ib spiromesifen/acre/year).[14] Repeat applications may be
necessary at 7 to 14-day intervals depending on pest pressure.[16]

Efficacy Data
Spiromesifen demonstrates high efficacy against immature stages of target pests.

Table 1: Efficacy of Spiromesifen Against Greenhouse Whitefly (T. vaporariorum) on
Strawberry[7][12]
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. Spiromesifen . L
Life Stage . . Mortality / Inhibition
Concentration (a.i.)

Egg 0.5 pg/mL ~80% hatching inhibition
Egg 1.0 pg/mL 100% hatching inhibition
1st Instar Nymph 1.6 pg/mL 91% mortality

1st Instar Nymph 3.1 pg/mL 100% mortality

2nd Instar Nymph 3.0 pg/mL 100% mortality

3rd Instar Nymph 10.0 pg/mL 100% mortality

Adult 50.0 - 200.0 pg/mL 61% - 65% mortality

Table 2: Field Efficacy of Spiromesifen vs. Other Insecticides on Greenhouse Whitefly
(Strawberry)[12][17]

Reduction
Compared to
Control/Other
Treatments

Parameter Treatment Observation Period

55% to 73% reduction
2-5 weeks post-

Egg Numbers Spiromesifen vs. untreated control.
treatment
[12]
] ] 2-3 weeks post- 61% to 80% reduction
Egg Numbers Spiromesifen ]
treatment vs. pyriproxyfen.[12]

29% to 92% reduction
1-6 weeks post-

Immature Numbers Spiromesifen vs. pyriproxyfen.[12]
treatment (171

Experimental Protocols
Protocol 1: Greenhouse Efficacy Bioassay
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This protocol is adapted from methodologies used to test spiromesifen efficacy on
greenhouse whiteflies.[12]
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Workflow: Greenhouse Efficacy Bioassay

Start: Pest Infestation

Infest Host Plants
(e.g., Strawberry) with
Target Pest

Prepare Spiromesifen SC
Dilutions & Control Solution

Apply Treatments to Runoff
(Ensure full coverage)

Maintain Plants in
Controlled Greenhouse
Environment

Assess Mortality / Efficacy
at Timed Intervals
(e.g., 4-10 days)

Data Transformation (e.g., log(y+1))
& Statistical Analysis (ANOVA)

End: Determine LC/EC Values
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Workflow: Spiromesifen Residue Analysis (QUEChERS)

Start: Collect Treated
Plant Samples

Homogenize Sample
(e.g., 109)

Add Acetonitrile & Salts
(e.g., MgSO4, NacCl)
Shake Vigorously

Centrifuge

Transfer Supernatant to
d-SPE Tube (PSA, MgS04)
Vortex

Centrifuge

Filter Supernatant &
Analyze via GC-MS or LC-MS/MS

End: Quantify Residue

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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